Cas no 1824264-42-7 (Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate)

• Product Name: Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate
• CAS No: 1824264-42-7
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5580934
• PubChem ID: 165511326
• Update Time: 2025-10-30

Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1824264-42-7
• methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate
• EN300-1164173
• Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)4-7(11)6-2-3-8(10)12-5-6/h2-3,5,7H,4,11H2,1H3
• InChI Key： HOYYYPUXDCVMEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate

Comprehensive Overview of Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate (CAS No. 1824264-42-7)

Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate (CAS No. 1824264-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine and ester functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining a 6-bromopyridin-3-yl moiety with an amino ester, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate has surged due to their role in developing small-molecule therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) targeting drugs. The presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug design platforms.

The compound’s CAS No. 1824264-42-7 is often queried alongside terms like "synthetic routes", "scalable production", and "green chemistry alternatives", reflecting the industry’s shift toward sustainable practices. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for characterizing this compound, as highlighted in recent peer-reviewed journals. Additionally, its stability under various pH conditions is a recurring topic in pharmaceutical formulation discussions.

From a commercial perspective, Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate is listed in catalogs of leading fine chemical suppliers, often accompanied by technical data sheets detailing its storage recommendations and handling precautions. The compound’s melting point, solubility, and spectral data are frequently requested by chemists optimizing reaction conditions. Its relevance to high-throughput screening libraries further underscores its importance in modern drug discovery pipelines.

Emerging trends in AI-assisted molecular docking have also brought attention to derivatives of 6-bromopyridine, with researchers exploring their binding affinities to biological targets. This aligns with broader industry questions like "how to improve drug bioavailability" or "best practices for scaffold hopping". The compound’s propanoate ester group additionally makes it a candidate for prodrug development, a hot topic in medicinal chemistry circles.

In summary, Methyl 3-amino-3-(6-bromopyridin-3-yl)propanoate (CAS No. 1824264-42-7) represents a critical tool for chemists navigating the intersection of structural diversity and therapeutic innovation. Its applications span from lead compound optimization to material science, making it a recurring subject in both academic literature and industrial R&D workflows.